Cas no 152274-67-4 (Ac-Arg-Phe-Met-Trp-Met-Lys-NH2)

• Product Name: Ac-Arg-Phe-Met-Trp-Met-Lys-NH2
• CAS No: 152274-67-4
• MF: C₄₂H₆₁N₁₁O₈S₂
• MW: 912.13264632225
• CID: 859828
• Update Time: 2025-06-13

Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 Chemical and Physical Properties

Names and Identifiers

• AC-ARG-PHE-MET-TRP-MET-THR-NH2
• Ac-Arg-Phe-Met-Trp-Met-Lys-NH?
• AC-ARG-PHE-MET-TRP-MET-LYS-NH2
• Acetalin-3
• ACETALIN 3
• AC-RFMWMT-NH2
• Ac-Arg-Phe-Met-Trp-Met-Lys-NH2

• Inchi： 1S/C42H61N11O8S2/c1-24(54)35(36(43)56)53-39(59)32(17-20-63-4)50-41(61)34(22-27-23-47-29-14-9-8-13-28(27)29)52-38(58)31(16-19-62-3)49-40(60)33(21-26-11-6-5-7-12-26)51-37(57)30(48-25(2)55)15-10-18-46-42(44)45/h5-9,11-14,23-24,30-35,47,54H,10,15-22H2,1-4H3,(H2,43,56)(H,48,55)(H,49,60)(H,50,61)(H,51,57)(H,52,58)(H,53,59)(H4,44,45,46)/t24-,30+,31+,32+,33+,34+,35+/m1/s1
• InChI Key： DMTZIUBOLRXDOX-NZDDJJKGSA-N
• SMILES： C12C=CC=CC=1NC=C2C[C@H](NC(=O)[C@H](CCSC)NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)C)CCCNC(=N)N)CC1=CC=CC=C1)C(=O)N[C@@H](CCSC)C(=O)N[C@H](C(=O)N)[C@H](O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ac-Arg-Phe-Met-Trp-Met-Lys-NH2

Professional Introduction to Compound with CAS No. 152274-67-4 and Product Name: Ac-Arg-Phe-Met-Trp-Met-Lys-NH2

The compound with the CAS number 152274-67-4 and the product name Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 represents a significant advancement in the field of peptidomimetics and synthetic biology. This compound, a synthetic peptide derivative, has garnered considerable attention due to its unique structural and functional properties. Its applications span across various domains, including pharmaceutical research, biotechnology, and diagnostic tools. The detailed exploration of this compound not only highlights its molecular architecture but also delves into the latest research findings that underscore its potential in modern medicine.

At the core of understanding Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 lies its molecular composition. This peptide sequence is strategically designed to mimic natural amino acid sequences while introducing modifications that enhance stability and bioavailability. The N-terminal acetylation and C-terminal amide termination are critical features that contribute to its solubility and resistance to enzymatic degradation. Such modifications are pivotal in ensuring that the compound retains its structural integrity under physiological conditions, making it a promising candidate for therapeutic applications.

The significance of Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 is further amplified by its role in modulating biological pathways. Recent studies have demonstrated its potential in inhibiting specific enzymatic activities and interacting with target proteins. For instance, research indicates that this peptide can interfere with the binding of certain growth factors to their receptors, thereby disrupting signaling cascades associated with cell proliferation and differentiation. Such interactions are particularly relevant in the context of cancer research, where targeted inhibition of aberrant signaling pathways is a cornerstone of treatment strategies.

In addition to its pharmacological implications, Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 has shown promise in the development of diagnostic tools. Its ability to bind selectively to specific biomarkers makes it an ideal candidate for use in biosensors and immunoassays. These applications are particularly valuable in early disease detection, where rapid and accurate identification of biomarkers can significantly improve patient outcomes. The compound's high affinity and specificity for certain proteins have been validated through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The synthesis of Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 involves a multi-step process that requires precision and expertise in peptide chemistry. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to ensure high yield and purity. The use of protecting groups is essential to prevent unwanted side reactions during the synthesis process. Recent advancements in automated peptide synthesizers have further enhanced the efficiency and reproducibility of these processes, making it feasible to produce large quantities of the compound for research and commercial purposes.

The therapeutic potential of Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 extends beyond its role as an inhibitor or diagnostic tool. It has been explored as a scaffold for designing novel drug candidates with enhanced pharmacokinetic properties. By incorporating this peptide sequence into larger molecules, researchers aim to develop drugs that exhibit improved solubility, bioavailability, and target specificity. Such efforts align with the broader goals of drug discovery initiatives aimed at addressing unmet medical needs.

From a regulatory perspective, the development and commercialization of Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 must adhere to stringent guidelines set forth by global health authorities. These guidelines ensure that the compound is safe for use in clinical trials and eventually in therapeutic applications. The rigorous testing protocols include toxicity studies, pharmacokinetic evaluations, and immunogenicity assessments. Compliance with these regulations is essential for gaining regulatory approval and ensuring patient safety.

The impact of Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 on academic research cannot be overstated. Its study has provided valuable insights into peptide chemistry, molecular interactions, and drug design principles. Researchers across various disciplines have leveraged this compound to explore new avenues in their respective fields. The collaborative nature of modern scientific research has further accelerated advancements by fostering interdisciplinary collaborations between chemists, biologists, pharmacologists, and clinicians.

Looking ahead, the future prospects for Ac-Arg-Phe-Met-Trp-Met-Lys-NH2 appear promising as ongoing research continues to uncover new applications and refine existing ones. Innovations in synthetic biology and biotechnology are expected to expand its utility further into personalized medicine and targeted therapies. The integration of computational modeling with experimental data will play a crucial role in optimizing its design for specific therapeutic purposes.

In conclusion, Ac-Arg-Phe-Met-Trp-Met-Lys-NH2, identified by CAS number 152274-67-4, represents a significant contribution to the field of peptidomimetics. Its unique properties make it a versatile tool for pharmaceutical research, diagnostics, and drug development. The latest advancements underscore its potential as a therapeutic agent capable of modulating biological pathways critical for health maintenance and disease treatment.